2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-[2-methoxy-5-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H10F4O2/c1-20-13-5-3-9(14(16,17)18)7-10(13)8-2-4-12(19)11(15)6-8/h2-7,19H,1H3
• InChI Key: QVDPUUWZZXUYTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=C(C=C2)O)F
• Molecular Formula: C14H10F4O2
• DSSTOX Substance ID: DTXSID60684562
• Molecular Weight: 286.22 g/mol
• CAS RN: 1261888-84-9

Description

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% (2-F4-2M5TFP) is a fluorinated phenol compound that has been studied for its potential applications in a variety of scientific research fields. It is a colorless, crystalline solid that has a melting point of 206.4 °C. This compound has been studied for its use in synthesis, for its mechanism of action, and for its biochemical and physiological effects. In

Scientific Research Applications

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has been studied for its potential applications in a variety of scientific research fields. It has been studied as a potential inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme in the metabolism of folate, which is a key nutrient in many organisms. 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has also been studied as a potential tool for studying the effects of fluorinated compounds on the environment. In addition, this compound has been studied for its potential use in the synthesis of other compounds, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% is not yet fully understood. It is believed that the compound binds to the active site of the DHFR enzyme, preventing the enzyme from catalyzing the reduction of dihydrofolate to tetrahydrofolate. This binding of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% to the active site of the enzyme is believed to be the result of its high affinity for the enzyme’s active site.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% have not yet been fully studied. However, it has been shown to inhibit the enzyme DHFR, which can lead to a decrease in the production of tetrahydrofolate, a key nutrient in many organisms. This inhibition of DHFR can lead to a decrease in the production of important molecules such as DNA and RNA, which can have a variety of physiological effects.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is easy to synthesize in large quantities. It is also stable and can be stored at room temperature. However, there are some limitations to using this compound in laboratory experiments. It is a relatively new compound and its mechanism of action is not yet fully understood. In addition, its biochemical and physiological effects are not yet fully understood, so the potential risks associated with its use in laboratory experiments are not yet known.

Future Directions

There are a variety of potential future directions for research on 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in other areas of research. In addition, further research could be done on the potential risks associated with its use in laboratory experiments, as well as its potential toxicity. Finally, further research could be done on the potential uses of this compound in the synthesis of other compounds, such as fluorinated polymers.

Synthesis Methods

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95% is synthesized through a multi-step process involving the reaction of 2-fluoro-4-trifluoromethylphenol with 2-methoxy-5-trifluoromethylbenzaldehyde. The first step is the formation of 2-fluoro-4-trifluoromethylphenol, which is achieved by the reaction of 2-fluoro-4-trifluoromethylbenzaldehyde with sodium hydroxide in methanol. The second step is the reaction of the 2-fluoro-4-trifluoromethylphenol with 2-methoxy-5-trifluoromethylbenzaldehyde in the presence of a catalytic amount of p-toluenesulfonic acid. The final product is a 95% pure sample of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%.